Cas no 364056-61-1 (tert-butyl 1-thia-6-azaspiro2.5octane-6-carboxylate)

• Product Name: tert-butyl 1-thia-6-azaspiro2.5octane-6-carboxylate
• CAS No: 364056-61-1
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• MDL: MFCD32710933
• CID: 5672346
• PubChem ID: 18187971
• Update Time: 2025-10-28

tert-butyl 1-thia-6-azaspiro2.5octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID301185739
• EN300-27101462
• tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate
• SCHEMBL15769706
• 1,1-Dimethylethyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate
• 364056-61-1
• UDJDJFYVGCOSDZ-UHFFFAOYSA-N
• tert-butyl 1-thia-6-azaspiro2.5octane-6-carboxylate

• MDL： MFCD32710933
• Inchi： 1S/C11H19NO2S/c1-10(2,3)14-9(13)12-6-4-11(5-7-12)8-15-11/h4-8H2,1-3H3
• InChI Key： UDJDJFYVGCOSDZ-UHFFFAOYSA-N
• SMILES： S1CC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 1-thia-6-azaspiro2.5octane-6-carboxylate

Comprehensive Overview of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 364056-61-1)

The compound tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 364056-61-1) is a spirocyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including a spiro[2.5]octane core and a tert-butyl carboxylate group, make it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel heterocyclic compounds and bioactive molecules.

One of the key reasons for the growing interest in tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate is its potential role in addressing current challenges in medicinal chemistry. With the rise of antibiotic resistance and the need for new therapeutic agents, compounds like this are being studied for their ability to modulate biological targets. The spirocyclic framework is known for its conformational rigidity, which can enhance binding affinity and selectivity—a hot topic in modern drug design.

In addition to its pharmaceutical applications, CAS No. 364056-61-1 is also relevant in the field of material science. Spirocyclic structures are increasingly used in the development of advanced materials, such as organic semiconductors and liquid crystals. The tert-butyl group in this compound provides steric hindrance, which can influence the material's properties, making it a subject of interest for researchers working on functional materials.

The synthesis of tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate often involves multi-step organic reactions, including cyclization and protection-deprotection strategies. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry. Recent advancements in green chemistry have also prompted researchers to explore more sustainable routes for its production, aligning with global trends toward environmentally friendly processes.

From a commercial perspective, the demand for CAS No. 364056-61-1 is driven by its versatility. It serves as a building block for various fine chemicals and is often listed in catalogs of specialty chemical suppliers. The compound's stability and solubility properties make it suitable for diverse experimental conditions, further broadening its utility in both academic and industrial settings.

As the scientific community continues to investigate tert-butyl 1-thia-6-azaspiro[2.5]octane-6-carboxylate, its potential applications are expected to expand. Whether in the context of drug development, material innovation, or synthetic methodology, this compound represents a fascinating area of study. Its relevance to current research trends ensures that it will remain a topic of interest for years to come.